Cas no 840-57-3 (Benzenamine, 4-(2-benzoxazolyl)-N,N-dimethyl-)
840-57-3 structure
Product Name:Benzenamine, 4-(2-benzoxazolyl)-N,N-dimethyl-
CAS No:840-57-3
MF:C15H14N2O
MW:238.284463405609
CID:667826
PubChem ID:762869
Update Time:2025-04-19
Benzenamine, 4-(2-benzoxazolyl)-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(2-benzoxazolyl)-N,N-dimethyl-
- 4-(1,3-benzoxazol-2-yl)-N,N-dimethylaniline
- AB00076861-01
- Cambridge id 5255697
- Oprea1_649358
- 4-(benzo[d]oxazol-2-yl)-n,n-dimethylaniline
- DTXSID60354076
- AKOS000634712
- SCHEMBL61530
- 840-57-3
- HMS1579L17
- 2-(4-dimethylaminophenyl)-1,3-benzoxazole
- CBDivE_008348
-
- Inchi: 1S/C15H14N2O/c1-17(2)12-9-7-11(8-10-12)15-16-13-5-3-4-6-14(13)18-15/h3-10H,1-2H3
- InChI Key: NLWWHMRHFRTAII-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1C1C=CC(=CC=1)N(C)C
Computed Properties
- Exact Mass: 238.110613074g/mol
- Monoisotopic Mass: 238.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.3Ų
Benzenamine, 4-(2-benzoxazolyl)-N,N-dimethyl- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
840-57-3 (Benzenamine, 4-(2-benzoxazolyl)-N,N-dimethyl-) Related Products
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